2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• IUPAC Name: 2-[4-(pentan-2-ylamino)phenyl]acetonitrile
• InChI: InChI=1S/C13H18N2/c1-3-4-11(2)15-13-7-5-12(6-8-13)9-10-14/h5-8,11,15H,3-4,9H2,1-2H3
• InChI Key: GXSMXLLIKXOJDE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC1=CC=C(C=C1)CC#N

Description

2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile is an aromatic nitrile derivative featuring a phenyl ring substituted with a pentan-2-yl amino group and an acetonitrile moiety. The compound’s structure combines a branched alkyl chain (pentan-2-yl) with a polar nitrile group, balancing lipophilic and polar characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile can be achieved through several methods. One common approach involves the reaction of 4-aminobenzonitrile with 2-pentanone in the presence of a suitable catalyst. The reaction typically proceeds under mild conditions, with the use of solvents such as ethanol or methanol to facilitate the process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes or nitrile oxides.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation using palladium on carbon (Pd/C) are often used.

Substitution: Reagents like nitric acid (HNO3) for nitration and bromine (Br2) for bromination are typically employed.

Major Products Formed

Oxidation: Formation of oximes or nitrile oxides.

Reduction: Formation of primary amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways or interact with receptors to alter cellular signaling processes .

Comparison with Similar Compounds

Table 1: Structural Comparison

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Molecular Weight	Key Features
2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile	Pentan-2-yl amino	C₁₃H₁₇N₂	209.29	Branched alkyl chain, moderate lipophilicity
2-[4-[(6-Chloro-5-formylpyrimidin-4-yl)amino]phenyl]acetonitrile	Pyrimidinyl amino (Cl, CHO substituents)	C₁₃H₉ClN₄O	272.69	Hydrogen-bonding capability, electron-withdrawing groups
2-(4-Aminophenyl)-2-phenylacetonitrile	Phenyl and aminophenyl	C₁₄H₁₂N₂	208.26	Planar structure, π-π interactions
2-[4-(Bis(2-hydroxyethyl)amino]phenyl]-2-(4-chlorophenyl)acetonitrile	Bis(2-hydroxyethyl)amino, 4-Cl-phenyl	C₁₈H₂₀ClN₂O₂	337.82	Hydrophilic hydroxyl groups, chloro substituent
2-[4-(2-Methoxyethoxy)phenyl]acetonitrile	2-Methoxyethoxy	C₁₁H₁₃NO₂	191.23	Ether chain, enhanced solubility

Key Observations:

• Lipophilicity : The pentan-2-yl group in the target compound increases lipophilicity (predicted logP ~2.5–3.0) compared to hydroxyl- or ether-containing analogs (e.g., logP ~1.5 for ’s compound) .
• Steric Effects : The branched pentan-2-yl group introduces steric hindrance, which may slow reaction kinetics compared to linear chains or smaller substituents (e.g., methoxyethoxy in ).

Physicochemical Properties

Table 2: Physical Properties

Compound	Melting Point (°C)	Boiling Point (°C)	Solubility (Predicted)	pKa (Predicted)
2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile	Not reported	~450 (estimated)	Low in water, high in DMSO	~14.3
2-[4-(Bis(2-hydroxyethyl)amino]phenyl]-2-(4-chlorophenyl)acetonitrile	88	454.4	Moderate in polar solvents	14.26
2-[4-(2-Hydroxyethoxy)phenyl]acetonitrile	Liquid	Not reported	High in methanol/water	~9.5 (nitrile)

• Solubility : Hydrophilic substituents (e.g., hydroxyl, methoxy) enhance aqueous solubility, whereas the pentan-2-yl group favors organic solvents.
• Thermal Stability : Higher molecular weight analogs (e.g., , MW 272.69) may exhibit higher decomposition temperatures due to extended conjugation.

Biological Activity

2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile is an organic compound with the molecular formula C₁₃H₁₈N₂ and a molecular weight of 206.3 g/mol. This compound has garnered interest due to its potential biological activities, particularly in the fields of oncology and inflammation. Its unique structure, featuring a phenyl group linked to an acetonitrile moiety and a pentan-2-yl amino substituent, enhances its stability and reactivity.

Biological Activity Overview

Research indicates that 2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile exhibits significant biological activity, primarily as an anti-cancer agent and potentially as an anti-inflammatory compound. The following sections detail its mechanisms of action, interaction studies, and comparative analysis with similar compounds.

The biological activity of this compound is attributed to its ability to inhibit specific enzymes involved in tumor growth. Preliminary studies suggest that it may interact with metabolic pathways critical for cancer cell proliferation. Additionally, its anti-inflammatory properties may arise from modulation of inflammatory mediators.

Interaction Studies

Interaction studies have demonstrated that 2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile can effectively bind to biological targets, such as enzymes involved in metabolic pathways. Techniques like surface plasmon resonance and molecular docking simulations are recommended for further exploration of these interactions.

Comparative Analysis

To better understand the uniqueness of 2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile, it is useful to compare it with structurally similar compounds:

Compound Name	Key Features	Unique Aspects
2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile	Phenyl-acetonitrile with pentan-2-yloxy group	Unique pentan-2-yloxy substitution
2-(4-Aminophenyl)acetonitrile	Simple phenyl-acetonitrile	Lacks alkyl substitution
N-(Pentan-2-yl)-4-(methylthio)aniline	Alkyl-substituted aniline	Contains sulfur functionality
N,N-Dimethyl-(4-(pyridin-3-yloxy)phenyl)amine	Heterocyclic aromatic amine	Incorporates a pyridine ring

This table highlights the structural uniqueness of 2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile, which may contribute to its distinct biological activities.

Case Studies

• Anti-Cancer Activity : In vitro studies have shown that 2-{4-[(Pentan-2-yl)amino]phenyl}acetonitrile inhibits the growth of various cancer cell lines by targeting specific pathways related to tumorigenesis. Further research is needed to elucidate the exact molecular targets involved.
• Anti-inflammatory Properties : Preliminary investigations suggest that this compound may reduce inflammatory responses in cellular models. The mechanisms appear to involve modulation of cytokine release and inhibition of inflammatory enzyme activity.